Cas no 113698-36-5 (1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-)

1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)- structure
113698-36-5 structure
Product Name:1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-
CAS No:113698-36-5
MF:C13H12N2
MW:196.247782707214
CID:143644
PubChem ID:11769428
Update Time:2025-04-19

1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)-
    • BENAZOLINE
    • 4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt
    • BENAZOLINE OXALATE
    • 4,5-Dihydro-2-(2-naphthalenyl)-1H-imidazole oxalate salt
    • SCHEMBL9575180
    • 113698-36-5
    • 2-naphthalen-2-yl-4,5-dihydro-1H-imidazole
    • DTXSID8048442
    • 2-(naphthalen-2-yl)-4,5-dihydro-1H-imidazole
    • CHEMBL266155
    • BDBM50240366
    • BGWRJAXPPYHIRG-UHFFFAOYSA-N
    • Inchi: 1S/C13H12N2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9H,7-8H2,(H,14,15)
    • InChI Key: BGWRJAXPPYHIRG-UHFFFAOYSA-N
    • SMILES: N1CCN=C1C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 242.97578
  • Monoisotopic Mass: 196.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • Solubility: H2O: ≤8 mg/mL
  • PSA: 57.61

1H-Imidazole,4,5-dihydro-2-(2-naphthalenyl)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36
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